Cas no 2171626-90-5 (2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoylmorpholin-3-yl}acetic acid)

• Product Name: 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoylmorpholin-3-yl}acetic acid
• CAS No: 2171626-90-5
• MF: C₂₇H₃₀N₂O₆
• MW: 478.536907672882
• CID: 5848749
• PubChem ID: 165540212
• Update Time: 2025-11-01

2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoylmorpholin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoylmorpholin-3-yl}acetic acid
• 2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-5-enoyl]morpholin-3-yl}acetic acid
• EN300-1500939
• 2171626-90-5

• Inchi： 1S/C27H30N2O6/c1-2-3-12-24(26(32)29-13-14-34-16-18(29)15-25(30)31)28-27(33)35-17-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h2,4-11,18,23-24H,1,3,12-17H2,(H,28,33)(H,30,31)
• InChI Key： WVXVYSAVZUBVGI-UHFFFAOYSA-N
• SMILES： O1CCN(C(C(CCC=C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C(CC(=O)O)C1

Computed Properties

• Exact Mass: 478.21038668g/mol
• Monoisotopic Mass: 478.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 751
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoylmorpholin-3-yl}acetic acid

Recent Advances in the Study of 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoylmorpholin-3-yl}acetic acid (CAS: 2171626-90-5)

The compound 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoylmorpholin-3-yl}acetic acid (CAS: 2171626-90-5) has recently emerged as a significant molecule in chemical biology and pharmaceutical research. This Fmoc-protected amino acid derivative with a morpholine core has shown promising applications in peptide synthesis and drug discovery. Recent studies have focused on its unique structural features that enable selective modifications and its potential as a building block for novel therapeutic agents.

Structural analysis reveals that this compound combines the advantages of Fmoc-protected amino acids with the versatile morpholine scaffold. The presence of the hex-5-enoyl group provides a reactive handle for further functionalization through click chemistry approaches, making it particularly valuable for combinatorial chemistry applications. Several research groups have reported using this compound as a key intermediate in the synthesis of peptide-based drug candidates targeting protein-protein interactions.

In synthetic methodology developments, researchers at the University of Tokyo recently published (2023) an optimized protocol for the large-scale production of 2171626-90-5 with improved yield (82%) and purity (>98%). Their approach utilized a novel catalytic system that minimized side reactions during the acylation of the morpholine nitrogen. This advancement addresses previous challenges in scaling up production while maintaining the compound's stereochemical integrity.

Pharmacological studies have demonstrated that derivatives of 2171626-90-5 exhibit enhanced membrane permeability compared to conventional peptide structures. A 2024 study in the Journal of Medicinal Chemistry reported that incorporation of this building block into cyclic peptide frameworks improved oral bioavailability by approximately 3-fold in preclinical models. The morpholine ring appears to contribute to this effect by modulating the compound's physicochemical properties.

Recent applications in targeted drug delivery systems have been particularly noteworthy. Researchers have conjugated 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoylmorpholin-3-yl}acetic acid to various drug payloads through its terminal carboxylic acid group, creating pH-sensitive prodrugs that demonstrate selective release in tumor microenvironments. Early-stage in vivo studies show reduced off-target effects compared to traditional conjugation approaches.

The compound's role in PROTAC (Proteolysis Targeting Chimera) development has also gained attention. Its ability to serve as a linker between E3 ligase ligands and target protein binders has been explored in several cancer-related protein degradation projects. The morpholine moiety appears to contribute to favorable pharmacokinetic properties while maintaining the necessary rigidity for effective ternary complex formation.

Future research directions include further exploration of structure-activity relationships, particularly focusing on modifications of the hex-5-enoyl chain length and the morpholine substitution pattern. Computational modeling studies predict that subtle changes in these regions could significantly impact target binding affinity and metabolic stability. Several pharmaceutical companies have included derivatives of 2171626-90-5 in their preclinical pipelines, suggesting growing industry interest in this chemical scaffold.